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Compound of Interest

Compound Name: 3-(Pyridin-2-yl)propanenitrile

Cat. No.: B1317712 Get Quote

Essential Safety and Handling Guide for 3-
(Pyridin-2-yl)propanenitrile
Researchers, scientists, and drug development professionals must prioritize safety when

handling chemical compounds. This guide provides immediate, essential safety and logistical

information for handling 3-(Pyridin-2-yl)propanenitrile (CAS Number: 35549-47-4).

Important Notice: A complete Safety Data Sheet (SDS) for 3-(Pyridin-2-yl)propanenitrile is

not publicly available through standard databases. The information provided here is based on

the limited hazard information available and general knowledge of related chemical classes

(nitriles and pyridines). It is imperative to obtain a substance-specific SDS from your chemical

supplier before handling this compound. The supplier's SDS will have the most accurate and

comprehensive safety information.

Hazard Summary
Based on available supplier information, 3-(Pyridin-2-yl)propanenitrile is classified with the

following hazard:

GHS07: Exclamation mark

Signal Word: Warning

Hazard Statement: H302: Harmful if swallowed[1].
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Nitrile compounds can be toxic if swallowed, inhaled, or absorbed through the skin. Pyridine

and its derivatives can be irritating to the skin, eyes, and respiratory tract. Therefore, it is

prudent to handle this compound with care to avoid all routes of exposure.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper PPE and engineering controls are critical to minimize exposure when handling 3-
(Pyridin-2-yl)propanenitrile.

Control/PPE Specification Purpose

Engineering Controls Chemical Fume Hood

To minimize inhalation of any

dust or aerosols, especially

when weighing or transferring

the solid compound.

Eye Protection
Tight-sealing safety goggles or

a face shield.

To protect against any

splashes or dust.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact.

Gloves should be inspected

before use and changed

immediately if contaminated.

Body Protection Laboratory coat.
To protect personal clothing

from contamination.

Respiratory Protection

Not generally required if

handled in a fume hood. If

aerosols or dust may be

generated outside of a fume

hood, a NIOSH-approved

respirator with an appropriate

cartridge should be used.

To prevent inhalation.
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Pre-Handling:

Read and understand the supplier-provided Safety Data Sheet (SDS) thoroughly.
Ensure a chemical fume hood is available and functioning correctly.
Prepare all necessary equipment (spatulas, weigh boats, containers) within the fume hood.
Put on all required Personal Protective Equipment (PPE) before entering the handling area.
Have a spill kit and emergency contact information readily accessible.

2. Handling the Compound:

Perform all manipulations of the solid compound, including weighing and transfer, within a
certified chemical fume hood to prevent inhalation of dust.
Use appropriate tools (e.g., spatula) to handle the solid. Avoid creating dust.
Keep the container of 3-(Pyridin-2-yl)propanenitrile tightly closed when not in use.
Avoid contact with skin and eyes. If contact occurs, follow the first-aid procedures outlined
below.
Do not eat, drink, or smoke in the laboratory.

3. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area[2].
Store away from incompatible materials such as strong oxidizing agents.
The storage area should be clearly labeled.

Emergency and Disposal Plans
1. Spill Procedures:

Small Spills:
If a small amount of solid is spilled, carefully sweep it up with a brush and dustpan, avoiding
dust generation.
Place the spilled material into a sealed container for proper waste disposal.
Clean the spill area with an appropriate solvent and then with soap and water.
Large Spills:
Evacuate the area and prevent entry.
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Alert your institution's environmental health and safety (EHS) department immediately.
Do not attempt to clean up a large spill without proper training and equipment.

2. First-Aid Measures:

If Swallowed:
Rinse mouth with water.
Do NOT induce vomiting.
Seek immediate medical attention and show the SDS to the medical personnel[3].
If on Skin:
Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and water for at least 15 minutes.
Seek medical attention if irritation persists.
If in Eyes:
Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if present and easy to do.
Seek immediate medical attention[3].
If Inhaled:
Move the person to fresh air.
If not breathing, give artificial respiration.
Seek medical attention[3].

3. Disposal Plan:

Dispose of waste 3-(Pyridin-2-yl)propanenitrile and any contaminated materials (e.g.,
gloves, weigh boats, paper towels) in accordance with all local, state, and federal
regulations.
Chemical waste should be collected in a designated, labeled, and sealed container.
Do not dispose of this chemical down the drain or in the general trash.
Contact your institution's EHS department for specific disposal procedures.

Workflow for Handling 3-(Pyridin-2-yl)propanenitrile
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Preparation
- Review SDS

- Don PPE
- Prepare Fume Hood

Handling
- Weigh and transfer in fume hood

- Avoid dust generation
- Keep container closed

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

Disposal
- Collect in labeled waste container

- Follow institutional procedures

Spill Response
- Evacuate (if large)

- Alert EHS
- Clean up (if small)

Exposure Response
- Follow First-Aid Measures

- Seek Medical Attention
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Caption: Safe handling workflow for 3-(Pyridin-2-yl)propanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(2-Pyridinyl)propanenitrile DiscoveryCPR 35549-47-4 [sigmaaldrich.com]

2. chemscene.com [chemscene.com]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-(Pyridin-2-
yl)propanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317712#personal-protective-equipment-for-
handling-3-pyridin-2-yl-propanenitrile]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1317712?utm_src=pdf-body-img
https://www.benchchem.com/product/b1317712?utm_src=pdf-body
https://www.benchchem.com/product/b1317712?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cbr00364
https://www.chemscene.com/35549-47-4.html
https://www.fishersci.com/store/msds?partNumber=AAA13203AK&productDescription=PROPIONITRILE+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1317712#personal-protective-equipment-for-handling-3-pyridin-2-yl-propanenitrile
https://www.benchchem.com/product/b1317712#personal-protective-equipment-for-handling-3-pyridin-2-yl-propanenitrile
https://www.benchchem.com/product/b1317712#personal-protective-equipment-for-handling-3-pyridin-2-yl-propanenitrile
https://www.benchchem.com/product/b1317712#personal-protective-equipment-for-handling-3-pyridin-2-yl-propanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1317712?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

